Cas no 1279200-14-4 ((2R,4S)-Benzyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: (2R,4S)-Benzyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 1279200-14-4
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• MDL: MFCD30721100
• CID: 3044744
• PubChem ID: 45072552
• Update Time: 2025-07-20

(2R,4S)-Benzyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-Benzyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• MFCD09954291
• AKOS027340019
• 1-Pyrrolidinecarboxylic acid, 4-amino-2-(hydroxymethyl)-, phenylmethyl ester, (2R,4S)-
• 1279200-14-4
• (2R,4S)-1-Cbz-2-(hydroxymethyl)-4-aminopyrrolidine
• CS-0162365
• rel-(2R,4S)-Benzyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• DS-12411
• F12986
• 1217975-37-5
• BENZYL (2R,4S)-4-AMINO-2-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLATE

• MDL： MFCD30721100
• Inchi： 1S/C13H18N2O3/c14-11-6-12(8-16)15(7-11)13(17)18-9-10-4-2-1-3-5-10/h1-5,11-12,16H,6-9,14H2/t11-,12+/m0/s1
• InChI Key： JOOCDHCBMLBIIN-NWDGAFQWSA-N
• SMILES： OC[C@H]1C[C@@H](CN1C(=O)OCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8
• XLogP3: 0.3

Additional information on (2R,4S)-Benzyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate

Comprehensive Overview of (2R,4S)-Benzyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 1279200-14-4)

(2R,4S)-Benzyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 1279200-14-4) is a chiral pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its benzyl-protected carboxylate and hydroxymethyl functional groups, serves as a versatile building block for drug discovery, particularly in the development of protease inhibitors and bioactive molecules. Its stereochemical purity (2R,4S configuration) ensures high selectivity in asymmetric synthesis, making it a valuable tool for medicinal chemists.

The growing demand for chiral intermediates like (2R,4S)-Benzyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate reflects trends in precision medicine and targeted therapies. Researchers frequently search for "pyrrolidine derivatives in drug design" or "CAS 1279200-14-4 applications," highlighting its relevance in modern chemistry. Its amino and hydroxyl moieties enable facile modifications, aligning with the industry's focus on structure-activity relationship (SAR) optimization.

From a synthetic perspective, this compound’s carboxylate protection (benzyl group) offers stability during multi-step reactions, a feature often queried as "benzyl group deprotection methods." Its pyrrolidine core is a common motif in FDA-approved drugs, addressing search trends like "pyrrolidine-based pharmaceuticals." The hydroxymethyl side chain further enhances solubility, a critical factor in bioavailability studies—a topic frequently explored in "improving drug solubility strategies."

Analytical data for CAS 1279200-14-4 typically includes high-performance liquid chromatography (HPLC) purity (>98%) and nuclear magnetic resonance (NMR) confirmation, ensuring compliance with rigorous quality control standards. Such details cater to queries like "HPLC analysis of chiral compounds" or "NMR characterization of pyrrolidine derivatives," underscoring its role in analytical chemistry workflows.

In conclusion, (2R,4S)-Benzyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate exemplifies the intersection of chiral synthesis and medicinal chemistry. Its structural features and adaptability to green chemistry principles (e.g., solvent-free modifications) position it as a sustainable choice for researchers exploring "eco-friendly synthetic routes." As the pharmaceutical industry evolves, this compound remains pivotal in addressing challenges like enantioselective catalysis and fragment-based drug discovery.